Cas no 1881329-56-1 (2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol)

• Product Name: 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol
• CAS No: 1881329-56-1
• MF: C₁₁H₁₃F₃O₂
• MW: 234.214934110641
• CID: 5530336
• Update Time: 2025-08-05

2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol

• Inchi： 1S/C11H13F3O2/c1-7(2)6-16-10-4-3-8(5-9(10)15)11(12,13)14/h3-5,7,15H,6H2,1-2H3
• InChI Key： DISCKKUFJWGBES-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(F)(F)F)=CC=C1OCC(C)C

Additional information on 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol

2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol

The compound 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol (CAS No: 1881329-56-1) is a highly specialized organic compound with a unique structure that combines a phenol group with a trifluoromethyl substituent and a 2-methylpropoxy group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its chemical structure, which features a trifluoromethyl group at the 5-position and a 2-methylpropoxy group at the 2-position of the phenol ring, imparts it with distinctive electronic and steric properties that make it suitable for a wide range of chemical reactions and functional applications.

Recent studies have highlighted the importance of trifluoromethyl-substituted phenols in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the bioavailability and stability of pharmaceutical compounds. Similarly, the 2-methylpropoxy group introduces steric bulk and enhances lipophilicity, making this compound an attractive candidate for designing molecules with improved pharmacokinetic profiles.

From a synthetic perspective, 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol can be synthesized via various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to efficiently construct the desired product. These methods not only offer high yields but also enable precise control over the regioselectivity of the substitution patterns on the aromatic ring.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and thermal stability. For instance, its high melting point and low volatility make it suitable for applications in high-temperature environments or as a stabilizing agent in formulations.

In terms of applications, 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol has shown promise in the development of advanced materials such as high-performance polymers and liquid crystals. Its ability to form hydrogen bonds due to the phenolic hydroxyl group contributes to its potential use as a building block for supramolecular assemblies. Additionally, its electron-withdrawing groups make it an effective candidate for use in electronic materials such as conductive polymers and organic semiconductors.

Recent advancements in green chemistry have also led to investigations into the environmentally friendly synthesis and application of this compound. Researchers are exploring ways to minimize waste generation and improve energy efficiency during its production process. Furthermore, studies on its biodegradation pathways are being conducted to ensure that its use does not pose long-term risks to ecosystems.

In conclusion, 2-(2-Methylpropoxy)-5-(trifluoromethyl)phenol (CAS No: 1881329-56-1) is a versatile compound with a rich structural complexity that offers numerous opportunities for innovation across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for scientists and engineers seeking to develop novel materials and therapeutic agents. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.